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Compound of Interest

Compound Name: Smm-189

Cat. No.: B1681835 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of chemical compounds is paramount. This guide provides essential, immediate safety

and logistical information for the handling of Smm-189, a potent and selective CB2 inverse

agonist. By adhering to these procedural, step-by-step guidelines, you can ensure a secure

laboratory environment and maintain the integrity of your research.

Immediate Safety and Handling Protocols
While Smm-189 is shipped as a non-hazardous chemical, prudent laboratory practice dictates

the use of standard personal protective equipment (PPE) and adherence to established

handling protocols.

Personal Protective Equipment (PPE)
A comprehensive PPE program is the first line of defense against potential exposure. The

following table summarizes the recommended PPE for handling Smm-189.
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Body Part
Personal Protective
Equipment

Specifications

Hands Chemical-resistant gloves

Nitrile, neoprene, or latex

gloves should be worn to

prevent skin contact. Inspect

gloves for any signs of

degradation or puncture before

use.

Eyes Safety glasses or goggles
Provide protection against

splashes or aerosols.

Body Laboratory coat

A standard lab coat should be

worn to protect street clothing

and skin from potential

contamination.

Respiratory Not generally required

Based on its classification as

non-hazardous for shipping,

respiratory protection is not

typically necessary under

normal handling conditions in a

well-ventilated area. However,

if there is a potential for

aerosolization or if working

with a powder form in a non-

ventilated space, a risk

assessment should be

performed to determine if a

respirator is needed.

Chemical Handling and Storage
Proper handling and storage are critical to maintaining the stability of Smm-189 and ensuring a

safe working environment.
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Aspect Procedure

Receiving
Upon receipt, visually inspect the container for

any damage or leaks.

Storage

Store in a cool, dry, and well-ventilated area

away from incompatible materials. Keep the

container tightly closed when not in use.

Handling

Handle in a well-ventilated area, preferably in a

chemical fume hood if there is a risk of

generating dust or aerosols. Avoid direct contact

with skin and eyes. Do not eat, drink, or smoke

in the handling area.

Hygiene
Wash hands thoroughly with soap and water

after handling.

Operational and Disposal Plans
A clear plan for the use and disposal of Smm-189 is essential for laboratory safety and

environmental responsibility.

Experimental Workflow
The following diagram illustrates a standard workflow for handling Smm-189 in a laboratory

setting.
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Figure 1. A typical experimental workflow for handling chemical compounds.
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Waste Disposal Plan
Proper disposal of chemical waste is crucial to prevent environmental contamination and

ensure regulatory compliance.

Waste Type Disposal Procedure

Unused Smm-189

Dispose of as chemical waste in accordance

with local, state, and federal regulations. Do not

dispose of down the drain.

Contaminated Materials (e.g., gloves, paper

towels)

Place in a designated, sealed, and clearly

labeled hazardous waste container.

Empty Containers

Rinse thoroughly with an appropriate solvent.

The rinsate should be collected and disposed of

as chemical waste. Once cleaned, the container

can be disposed of as regular laboratory glass

or plastic waste, depending on the material.

In Case of Accidental Exposure
Immediate and appropriate action is critical in the event of accidental exposure.
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Exposure Route First Aid Measures

Skin Contact

Immediately wash the affected area with

copious amounts of soap and water for at least

15 minutes. Remove contaminated clothing.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.

Inhalation

Move the individual to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Seek medical attention.

Ingestion

Do NOT induce vomiting. Wash out mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

This comprehensive guide provides a framework for the safe handling and disposal of Smm-
189. By integrating these practices into your laboratory's standard operating procedures, you

contribute to a culture of safety and scientific excellence. Always consult your institution's

specific safety guidelines and the most current safety data sheets for the chemicals you are

handling.

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Smm-189]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681835#personal-protective-equipment-for-
handling-smm-189]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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